Cas no 311774-00-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester)
311774-00-2 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
CAS No:311774-00-2
MF:C7H9N3O4
MW:199.164061307907
CID:300720
PubChem ID:539910
Update Time:2025-04-19
1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
- 1,2,5-Oxadiazole-3-carboxylicacid,4-(acetylamino)-,ethylester(9CI)
- Furazan-3-carboxylic acid, 4-acetylamino-, ethyl ester
- AG-690/34652039
- Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate
- ethyl 4-acetamido-1,2,5-oxadiazole-3-carboxylate
- CHEMBL1892986
- ethyl4-acetamido-1,2,5-oxadiazole-3-carboxylate
- HMS2351H09
- AKOS000574846
- Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate #
- 311774-00-2
- HPYQBSCEKLRZLZ-UHFFFAOYSA-N
- MLS000550567
- SMR000114414
-
- Inchi: 1S/C7H9N3O4/c1-3-13-7(12)5-6(8-4(2)11)10-14-9-5/h3H2,1-2H3,(H,8,10,11)
- InChI Key: HPYQBSCEKLRZLZ-UHFFFAOYSA-N
- SMILES: O(C(C1C(=NON=1)NC(C)=O)=O)CC
Computed Properties
- Exact Mass: 199.05930578g/mol
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 94.3Ų
1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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